Cas no 1310290-80-2 (7,8-Dichloronaphthalen-1-ol)

• Product Name: 7,8-Dichloronaphthalen-1-ol
• CAS No: 1310290-80-2
• MF: C₁₀H₆Cl₂O
• MW: 213.060040950775
• MDL: MFCD19302446
• CID: 4582805
• PubChem ID: 82254275
• Update Time: 2025-05-19

7,8-Dichloronaphthalen-1-ol Chemical and Physical Properties

Names and Identifiers

• 7,8-Dichloronaphthalen-1-ol
• W10557
• AKOS022506242
• SCHEMBL25326849
• AS-59195
• CS-0038263
• 1310290-80-2
• SY126913
• MFCD19302446

• MDL： MFCD19302446
• Inchi： 1S/C10H6Cl2O/c11-7-5-4-6-2-1-3-8(13)9(6)10(7)12/h1-5,13H
• InChI Key： GCRXZEYXHHILSK-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC2=CC=CC(=C21)O)Cl

Computed Properties

• Exact Mass: 211.98
• Monoisotopic Mass: 211.98
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 20.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthols and derivatives

Additional information on 7,8-Dichloronaphthalen-1-ol

Comprehensive Overview of 7,8-Dichloronaphthalen-1-ol (CAS No. 1310290-80-2): Properties, Applications, and Innovations

7,8-Dichloronaphthalen-1-ol (CAS No. 1310290-80-2) is a halogenated naphthalene derivative that has garnered significant attention in organic synthesis and material science due to its unique structural and chemical properties. This compound, characterized by the presence of two chlorine atoms at the 7 and 8 positions and a hydroxyl group at the 1 position of the naphthalene ring, serves as a versatile intermediate in the development of advanced materials, pharmaceuticals, and agrochemicals. Researchers and industries are increasingly exploring its potential, particularly in the context of sustainable chemistry and green synthesis, aligning with global trends toward environmentally friendly processes.

The molecular structure of 7,8-Dichloronaphthalen-1-ol contributes to its reactivity, making it a valuable building block for cross-coupling reactions and catalytic transformations. Its ability to undergo selective functionalization has been leveraged in the synthesis of complex organic molecules, including fluorescent dyes and polycyclic aromatic hydrocarbons (PAHs). Recent studies highlight its role in the design of organic electronic materials, where its planar aromatic system and electron-withdrawing chlorine substituents enhance charge transport properties. This aligns with the growing demand for high-performance organic semiconductors in flexible electronics and optoelectronic devices.

In the pharmaceutical sector, 7,8-Dichloronaphthalen-1-ol has been investigated as a precursor for bioactive compounds with potential therapeutic applications. Its structural motif is found in molecules exhibiting antimicrobial and anti-inflammatory activities, addressing current challenges in drug resistance and chronic disease management. The compound's compatibility with microwave-assisted synthesis and flow chemistry techniques further underscores its relevance in modern drug discovery, where efficiency and scalability are paramount.

Environmental and safety considerations are critical when handling 7,8-Dichloronaphthalen-1-ol. While it is not classified as a hazardous substance under major regulatory frameworks, proper laboratory practices and waste disposal protocols must be followed to minimize ecological impact. Innovations in biodegradation and catalytic degradation of halogenated aromatics are being explored to mitigate potential environmental persistence, reflecting the industry's commitment to circular economy principles.

From an industrial perspective, the scalability of 7,8-Dichloronaphthalen-1-ol production is a key focus. Advances in continuous flow reactors and heterogeneous catalysis have improved yield and reduced energy consumption, addressing cost and sustainability concerns. The compound's integration into high-value specialty chemicals underscores its economic viability, particularly in regions with stringent regulations on traditional halogenated solvents.

Looking ahead, the applications of 7,8-Dichloronaphthalen-1-ol are expected to expand into emerging fields such as metal-organic frameworks (MOFs) and covalent organic frameworks (COFs), where its structural rigidity and functional groups offer advantages in porous material design. Collaborative research between academia and industry will likely drive innovations, positioning this compound as a cornerstone in next-generation functional materials and smart coatings.